Cas no 1261831-45-1 (5-Methoxy-3-(4-trifluoromethoxyphenyl)benzoic acid)

• Product Name: 5-Methoxy-3-(4-trifluoromethoxyphenyl)benzoic acid
• CAS No: 1261831-45-1
• MF: C₁₅H₁₁F₃O₄
• MW: 312.240655183792
• MDL: MFCD18322445
• CID: 2761364
• PubChem ID: 53228265
• Update Time: 2025-06-08

5-Methoxy-3-(4-trifluoromethoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-3-(4-trifluoromethoxyphenyl)benzoic acid, 95%
• MFCD18322445
• 5-Methoxy-4'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxylic acid
• 5-METHOXY-3-(4-TRIFLUOROMETHOXYPHENYL)BENZOIC ACID
• DTXSID80691798
• 1261831-45-1
• 5-Methoxy-3-(4-trifluoromethoxyphenyl)benzoic acid

• MDL： MFCD18322445
• Inchi： 1S/C15H11F3O4/c1-21-13-7-10(6-11(8-13)14(19)20)9-2-4-12(5-3-9)22-15(16,17)18/h2-8H,1H3,(H,19,20)
• InChI Key： UQPZPCGMUDIIGO-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C=C(C=C(C(=O)O)C=1)OC)(F)F

Computed Properties

• Exact Mass: 312.06094331Da
• Monoisotopic Mass: 312.06094331Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-Methoxy-3-(4-trifluoromethoxyphenyl)benzoic acid

Comprehensive Overview of 5-Methoxy-3-(4-trifluoromethoxyphenyl)benzoic acid (CAS No. 1261831-45-1)

5-Methoxy-3-(4-trifluoromethoxyphenyl)benzoic acid (CAS No. 1261831-45-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by a benzoic acid core substituted with a methoxy group and a trifluoromethoxyphenyl moiety, exhibits potential applications in drug discovery and material science. Its molecular formula, C₁₅H₁₁F₃O₄, reflects a balance of hydrophobicity and electronic effects, making it a valuable intermediate for synthesizing bioactive molecules.

The growing interest in fluorinated compounds like 5-Methoxy-3-(4-trifluoromethoxyphenyl)benzoic acid stems from their enhanced metabolic stability and bioavailability, traits highly sought after in modern pharmaceutical development. Researchers are particularly intrigued by its potential role in targeting enzyme inhibition and receptor modulation, which aligns with current trends in personalized medicine and precision therapeutics. Recent studies have explored its derivatives as candidates for treating inflammatory disorders, leveraging the trifluoromethoxy group's ability to influence binding affinity.

From a synthetic chemistry perspective, CAS No. 1261831-45-1 serves as a versatile building block. Its carboxylic acid functionality allows for easy derivatization into esters, amides, or other conjugates, while the aromatic rings provide sites for further electrophilic or nucleophilic modifications. This adaptability has made it a focal point in high-throughput screening libraries, where researchers aim to optimize lead compounds for improved efficacy and safety profiles.

Environmental and green chemistry considerations also play a role in the compound's relevance. The incorporation of fluorine atoms often reduces required dosages due to increased potency, thereby minimizing ecological footprints—a critical factor in today's sustainability-driven chemical industry. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize this compound, ensuring purity and consistency for research applications.

In the context of intellectual property, 5-Methoxy-3-(4-trifluoromethoxyphenyl)benzoic acid has been referenced in several patents related to small-molecule therapeutics, highlighting its commercial viability. Its structural features are frequently optimized to enhance blood-brain barrier permeability or target selectivity, addressing common challenges in CNS drug development. These attributes resonate with trending searches on AI-driven drug design platforms, where computational models predict optimal substituents for desired biological outcomes.

For laboratories handling this compound, proper storage conditions—typically under inert atmospheres at low temperatures—are essential to maintain stability. Safety data sheets emphasize standard organic acid precautions, though it does not fall under stringent regulatory categories. Its low toxicity profile in preliminary assays further supports its utility in preclinical research.

The compound's nomenclature often leads to queries about IUPAC naming rules or SMILES notation (e.g., COC1=CC(=CC(=C1)C(=O)O)C2=CC=C(C=C2)OC(F)(F)F), reflecting broader interest in cheminformatics tools. Educational content around its synthesis—such as Suzuki couplings or Friedel-Crafts reactions—also attracts organic chemistry enthusiasts exploring advanced synthetic methodologies.

As the scientific community continues to investigate CAS No. 1261831-45-1, its interdisciplinary applications bridge gaps between medicinal chemistry, materials science, and biotechnology. Future directions may include nanoparticle conjugates for targeted delivery or incorporation into metal-organic frameworks (MOFs) for catalytic purposes, underscoring its multifaceted potential in innovation-driven sectors.